Cas no 1186223-50-6 (2,6-Difluoro-3-[(propylsulfonyl)amino]benzoic acid methyl ester)
1186223-50-6 structure
Product Name:2,6-Difluoro-3-[(propylsulfonyl)amino]benzoic acid methyl ester
CAS No:1186223-50-6
MF:C11H13F2NO4S
MW:293.287029027939
CID:2116074
PubChem ID:67193521
Update Time:2025-04-21
2,6-Difluoro-3-[(propylsulfonyl)amino]benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-3-[(propylsulfonyl)amino]benzoic acid methyl ester
- methyl 2,6-difluoro-3-(propylsulfonamido)benzoate
- .methyl 2,6-difluoro-3-[(propylsulfonyl)amino]benzoate
- 2,6-difluoro-3-(propylsulfonamido)benzoic acid
- DA-27111
- methyl 2,6-difluoro-3-(propylsulfonylamino)benzoate
- methyl 2,6-difluoro-3-(propane-1-sulfonamido)benzoate
- FPSYRSLLOIFLKZ-UHFFFAOYSA-N
- SCHEMBL1868892
- SB82212
- 1186223-50-6
-
- Inchi: 1S/C11H13F2NO4S/c1-3-6-19(16,17)14-8-5-4-7(12)9(10(8)13)11(15)18-2/h4-5,14H,3,6H2,1-2H3
- InChI Key: FPSYRSLLOIFLKZ-UHFFFAOYSA-N
- SMILES: S(CCC)(NC1C=CC(=C(C(=O)OC)C=1F)F)(=O)=O
Computed Properties
- Exact Mass: 293.05300
- Monoisotopic Mass: 293.05333539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 80.85000
- LogP: 3.05690
2,6-Difluoro-3-[(propylsulfonyl)amino]benzoic acid methyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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